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Compound of Interest

Compound Name: Benzamide, N-bromo-

Cat. No.: B3049252

Disclaimer: Specific health and safety data for N-bromobenzamide is not readily available in
public databases. This guide has been compiled using information from structurally related
compounds, primarily various isomers and derivatives of bromobenzamide. The provided data
should be considered representative and used with caution. A comprehensive risk assessment
should be conducted by qualified professionals before handling N-bromobenzamide.

This technical guide provides an in-depth overview of the potential health and safety
considerations for N-bromobenzamide, aimed at researchers, scientists, and professionals in
drug development. The information is collated from data available for closely related
bromobenzamide compounds.

Hazard Identification and Classification

Based on data from related compounds like 4-bromobenzamide and its N-alkylated derivatives,
N-bromobenzamide is anticipated to be a hazardous substance. The Globally Harmonized
System (GHS) classifications for these related compounds consistently indicate potential for
skin irritation, serious eye irritation, and respiratory irritation. Some derivatives are also
classified as harmful if swallowed.

Summary of GHS Hazard Classifications for Related Bromobenzamides
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Hazard Class Hazard Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[1]

] ] o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2

[2]

Serious Eye Damage/Eye
o Category 2
Irritation

H319: Causes serious eye
irritation[1][2]

Specific Target Organ Toxicity
(Single Exposure); Respiratory  Category 3

Tract Irritation

H335: May cause respiratory
irritation[1][2]

Physical and Chemical Properties

The following table summarizes the physical and chemical properties of N-bromobenzamide
and its related compounds. This data is essential for understanding the substance's behavior

and for designing appropriate handling and storage procedures.

Physicochemical Data for N-Bromobenzamide and Related Compounds
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4- N-Methyl-4- 4-Bromo-N,N- N-
Property Bromobenzam bromobenzami dimethylbenza Bromobenzam
ide de mide ide
Molecular
C7H6BIrNOJ3] C8H8BrNO[4] C9H10BrNO C7H6BrNO
Formula
) 214.06 g/mol [1]
Molecular Weight  200.03 g/mol [3] ] 228.09 g/mol 200.03 g/mol
CAS Number 698-67-9[3] 27466-83-7[4] 18469-37-9 19964-97-7
White to off-white
Appearance crystalline Not specified Not specified Not specified
powder
Melting Point 190-193 °C[3] 173-174 °C[4] Not specified Not specified
- _ 309.9 °C at 760 329.8 °C - N
Boiling Point ) Not specified Not specified
mmHg (Predicted)[4]
Density 1.609 g/cm3 1.67 g/lcm3[4] Not specified Not specified

First Aid Measures

In the event of exposure to N-bromobenzamide or a similar compound, the following first aid
measures are recommended:

 Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If
symptoms persist, seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes while removing contaminated clothing and shoes. If irritation develops
and persists, seek medical advice.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]
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e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Handling, Storage, and Personal Protective
Equipment

Handling:

Use only in a well-ventilated area, preferably in a chemical fume hood.

Avoid breathing dust, vapor, mist, or gas.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment.

Wash hands thoroughly after handling.
Storage:
e Store in a tightly closed container.

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

* Respiratory Protection: If engineering controls do not maintain airborne concentrations to a
level which is adequate to protect worker health, a NIOSH-approved respirator should be

worn.

Experimental Protocols: A General Approach to
Dermal Toxicity Assessment
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While specific experimental protocols for N-bromobenzamide are not available, a generalized
workflow for assessing the dermal toxicity of a similar chemical entity is presented below. This
is based on standard toxicological testing guidelines.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Preliminary Assessment

Literature Review & In Silico Prediction| | Physicochemical Characterization|

: :

|
IAcute Dermal Irritation/Corrosion Study (e.g., OECD 404)|

If Irritant/Corrosive

v Phase 2: In Vitro & Ex Vivo Testing

Reconstructed Human Epidermis (RhE) Test (e.g., OECD 431/439)| |Skin Absorption/Penetration Study (e.g., Franz Diffusion Cell)|

If Non-Irritant

Phase 3: In :yflvo Confirmation (if necessary)

Y
Acute Dermal Toxicity Study (e.g., OECD 402)

Y
Repeated Dose Dermal Toxicity Study (e.g., OECD 410)|

Ph‘?se 4: Data Analysisv& Reporting

| Histopathological Examination

;

Statistical Analysis & Dose-Response Modeling

:

Final Report & Hazard Classification

Click to download full resolution via product page

Caption: Generalized workflow for assessing dermal toxicity of a chemical substance.
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Logical Relationships in Hazard Management

The effective management of chemical hazards involves a clear, logical progression from
identification to response and prevention. The following diagram illustrates this relationship for
a substance like N-bromobenzamide, based on the identified potential hazards.

Caption: Logical flow from hazard identification to prevention and response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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